2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl]-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C29H28N2O4/c1-4-19-10-13-21(14-11-19)28(33)23-17-31(25-15-12-20(5-2)16-22(25)29(23)34)18-27(32)30-24-8-6-7-9-26(24)35-3/h6-17H,4-5,18H2,1-3H3,(H,30,32)
• InChI Key: LHPDHFIFOPGZBG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)CC)CC(=O)NC4=CC=CC=C4OC
• Molecular Formula: C29H28N2O4
• Molecular Weight: 468.5 g/mol

Description

2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl]-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C29H28N2O4 and its molecular weight is 468.553. The purity is usually 95%.
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Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Research involving chloroacetamide herbicides, such as acetochlor and alachlor, highlights the metabolic activation pathways leading to DNA-reactive products. These studies provide insights into the carcinogenic potential of these compounds and their metabolism by liver microsomes in humans and rats. Understanding the metabolism of such compounds can contribute to the development of safer agricultural chemicals and therapeutic agents (Coleman et al., 2000).

Structural Aspects and Properties of Salt and Inclusion Compounds

Investigations into the structural aspects of amide-containing isoquinoline derivatives reveal their ability to form gels and crystalline solids upon treatment with mineral acids. This research has implications for the development of new materials with specific optical properties, such as enhanced fluorescence emission, which could be utilized in sensing and imaging applications (Karmakar et al., 2007).

In Vitro Metabolism by Human Liver Microsomes

The study on the in vitro metabolism of alachlor by human liver microsomes and cytochrome P450 isoforms contributes to our understanding of human exposure to herbicides. Identifying the metabolic pathways and enzymes involved can aid in assessing the risk and developing detoxification strategies (Coleman et al., 1999).

Synthesis and Pharmacological Studies

The synthesis of novel N'-[2-(4-substitutedphenyl)-3-N-ethoxyphthalimido-5-oxoimidazolidene-1-yl]-2-(quinoline-8-yloxy)acetamide derivatives demonstrates the exploration of new compounds with potential biological activities. Such research underscores the continuous search for new therapeutic agents with improved efficacy and safety profiles (Bhambi et al., 2010).